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Compound of Interest

3,4-Dihydroxybenzeneacetic acid-
d3

cat. No.: B12371791

Compound Name:

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides essential safety and logistical information for the disposal of
3,4-Dihydroxybenzeneacetic acid-d3. For disposal purposes, it is critical to note that
compounds enriched with stable isotopes are handled in the same manner as their non-
isotopically labeled counterparts. The disposal procedure is therefore determined by the
chemical hazards of the parent molecule, 3,4-Dihydroxybenzeneacetic acid.

Safety and Hazard Information

3,4-Dihydroxybenzeneacetic acid is considered a hazardous substance. It can cause skin and
serious eye irritation, as well as respiratory irritation.[1][2] Accidental ingestion may be harmful.
[2] Therefore, strict adherence to safety protocols is required during handling and disposal.

Key Quantitative Data:
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Property Value Source
Chemical Formula (HO)2CsD3CD2COOH [1]
Molecular Weight 173.18 g/mol [1]

CAS Number (Labeled) 60696-39-1 [1]

CAS Number (Unlabeled) 102-32-9 [11[3]
Physical State Solid (Powder) N/A

Room temperature, away from
Storage Temperature ) ) [1]
light and moisture

Experimental Protocol for Disposal

The standard and required method for disposing of 3,4-Dihydroxybenzeneacetic acid-d3 is
through a licensed hazardous waste management service.[4] Direct disposal into drains or
regular trash is strictly prohibited. The following protocol details the operational steps for
collecting and preparing the chemical waste for pickup.

Objective: To safely collect, label, and store solid 3,4-Dihydroxybenzeneacetic acid-d3 waste
for disposal by a certified environmental health and safety (EHS) contractor.[4]

Materials:
o Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

o Designated hazardous waste container (clean, dry, compatible with acidic solids, with a
secure lid)

o "Hazardous Waste" label
» Tools for transfer (e.g., spatula, scoop)
e Fume hood or well-ventilated area

e Secondary containment bin
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Procedure:

» Designate a Satellite Accumulation Area (SAA): Identify a specific location in the laboratory
for the temporary storage of hazardous waste. This area must be under the control of the
generator and away from drains.[4]

e Prepare the Waste Container:
o Select a suitable container that is clean, dry, and has a secure, leak-proof lid.[4]
o Affix a "Hazardous Waste" label to the container before adding any waste.[4]

» Waste Collection:

o Working in a fume hood or a well-ventilated area, carefully transfer the solid 3,4-
Dihydroxybenzeneacetic acid-d3 waste into the designated container using a spatula or
scoop.[4]

o Avoid generating dust during the transfer.[2][5]
e Labeling:

o On the hazardous waste label, clearly write the full chemical name: "Waste 3,4-
Dihydroxybenzeneacetic acid-d3".

o List the associated hazards (e.g., "Irritant").[4]
o Record the date when the waste was first added to the container.[4]
e Storage:
o Securely close the lid of the waste container.
o Wipe the exterior of the container to remove any potential contamination.
o Place the sealed container in a designated secondary containment bin within the SAA.[4]

e Arrange for Disposal:
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o Once the container is full or waste is no longer being generated, arrange for pickup
through your institution's Environmental Health & Safety (EHS) department or a certified
hazardous waste contractor.[4][5]

o Dispose of the contents and container to an approved waste disposal plant.[5][6]

Disposal Workflow

The logical flow for the proper disposal of 3,4-Dihydroxybenzeneacetic acid-d3 is illustrated
below.
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Caption: Workflow for the safe disposal of 3,4-Dihydroxybenzeneacetic acid-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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